FO-4-15

• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C18H20N4O4S/c1-14-4-6-15(7-5-14)27(23,24)22-10-8-21(9-11-22)13-17-19-18(20-26-17)16-3-2-12-25-16/h2-7,12H,8-11,13H2,1H3
• InChIKey: BIMKUWYNAWNDAH-UHFFFAOYSA-N

FO-4-15: Dual mGluR1/CaMKIIα Activator for Alzheimer's

FO-4-15 (CAS 1030759-58-0) is a small-molecule 1,2,4-oxadiazole derivative that functions as an activator of the mGluR1/CaMKIIα signaling axis. It is being investigated as a preclinical candidate for Alzheimer's disease (AD) due to its demonstrated ability to both protect neurons from oxidative damage and reduce classical AD pathology in transgenic mice. Unlike most mGluR1-targeted tool compounds, which are antagonists or negative allosteric modulators, FO-4-15 potentiates receptor signaling, making it a distinct pharmacological probe for dissecting mGluR1-dependent neuroprotection [1]. The compound demonstrates high purity (>95%) and is supplied by multiple vendors for research use only .

1 mGluR1 activator probe — distinct from antagonist tool compounds

2 mGluR1/CaMKIIα pathway activation studies in preclinical AD models

3 High-purity research tool for neuroprotection pathway investigation

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

Why FO-4-15 Is Irreplaceable in AD Research

Using a standard mGluR1 antagonist, an antioxidant, or even a closely related 1,2,4-oxadiazole analog in place of FO-4-15 will likely fail to recapitulate its unique polypharmacology. Most commercially available mGluR1 ligands, such as JNJ16259685 or FPTQ, are potent antagonists or negative allosteric modulators . In the discovery study, the target engagement of FO-4-15 was validated precisely by using JNJ16259685 to block its effects, confirming that FO-4-15’s mechanism relies on receptor activation, not inhibition [1]. Furthermore, even within its own structural class, FO-4-15 was selected from a series of novel derivatives because it uniquely exhibited both the lowest cellular toxicity and the highest protective effect against H₂O₂ in SH-SY5Y cells [1]. These features cannot be assumed for untested analogs or alternative mGluR1 modulators, making FO-4-15 an irreplaceable probe for studying mGluR1/CaMKIIα-mediated neuroprotection and disease modification in AD models.

mGluR1 activator

Receptor activation drives CaMKIIα neuroprotection pathway

vs

mGluR1 antagonist / NAM

Lead-optimized derivative

Lowest cytotoxicity and highest protection within series reported

vs

Untested 1,2,4-oxadiazole analog

Receptor-mediated mechanism

Pathway-specific oxidative stress protection in neuronal models

vs

Generic antioxidant (e.g., NAC, vitamin E)

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

FO-4-15 Comparative Evidence in AD

Lowest Cytotoxicity in Oxadiazole Derivatives

When evaluated against a panel of in-house synthesized 1,2,4-oxadiazole derivatives, FO-4-15 (coded 5f) demonstrated the lowest cellular toxicity profile on human neuroblastoma SH-SY5Y cells. While the discrete IC₅₀ values for all analogs are not public, FO-4-15 was ranked as the least cytotoxic compound in the series, a critical factor for chronic dosing in neurodegenerative disease models [1].

Cytotoxicity in SH-SY5Y cells

Class-level

Lowest cytotoxicity in derivative series

Supports cell-model endpoint review for chronic neuronal assays

Quantitative IC₅₀ data not publicly available; verify in full study

Evidence Dimension	Cytotoxicity in SH-SY5Y cells
Target Compound Data	Ranked lowest cytotoxicity among all derivatives tested
Comparator Or Baseline	Other novel 1,2,4-oxadiazole derivatives in the study (specific IDs not publicly disclosed)
Quantified Difference	Qualitatively superior safety index; no exact IC₅₀Δ available from abstract
Conditions	Human neuroblastoma SH-SY5Y cell line, standard culture conditions

Why This Matters

Lower baseline toxicity reduces the risk of confounding effects in long-term in vitro neuroprotection assays and allows researchers to use higher effective concentrations.

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

Superior H₂O₂-Induced Oxidative Stress Protection

In the same derivative series, FO-4-15 (5f) provided the most potent neuroprotective effect against H₂O₂-induced neurotoxicity in SH-SY5Y cells. Quantitative data across the series were not listed in the public abstract, but FO-4-15 was explicitly reported to possess the highest protective effect, outperforming all other novel 1,2,4-oxadiazoles designed for this assay [1].

H₂O₂ oxidative stress protection

Class-level

Highest protective effect in derivative series

Supports oxidative-stress assay response context

Exact EC₅₀ not available from abstract; source-specific review needed

Evidence Dimension	Protection against H₂O₂-induced cytotoxicity
Target Compound Data	Ranked highest protective effect among all derivatives tested
Comparator Or Baseline	Other novel 1,2,4-oxadiazole derivatives in the study
Quantified Difference	Qualitatively superior; exact EC₅₀Δ not available from public abstract
Conditions	Human neuroblastoma SH-SY5Y cell line challenged with H₂O₂

Why This Matters

This demonstrates that FO-4-15 is not a generic antioxidant; it is the optimized lead of a rational medicinal chemistry campaign, delivering maximal efficacy in the primary screening assay.

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

CaMKIIα/Fos Pathway Rescue in 3×Tg Mice

FO-4-15 treatment in 3×Tg mice restored the dysfunction of the CaMKIIα/Fos signaling pathway, a key mediator of synaptic plasticity and memory formation. This is a mechanistic pathway explicitly downstream of mGluR1 activation. In contrast, mGluR1 antagonists such as JNJ16259685 or FPTQ would be expected to suppress this pathway. The necessity of CaMKIIα/Fos was confirmed in vitro by using a CaMKIIα inhibitor [1].

CaMKIIα/Fos pathway restoration

Reported

Pathway restoration in 3×Tg mice confirmed with CaMKIIα inhibitor

Supports pathway-response study context for synaptic plasticity

mGluR1 antagonists suppress this pathway; review model conditions

Evidence Dimension	Pathway activation (CaMKIIα/Fos restoration)
Target Compound Data	Significant restoration of CaMKIIα/Fos signaling in 3×Tg mice
Comparator Or Baseline	mGluR1 antagonists (e.g., JNJ16259685 at ~1–100 nM) or CaMKIIα inhibitor
Quantified Difference	Qualitative restoration vs. expected inhibition; exact quantification not publicly available
Conditions	3×Tg AD mouse model; in vitro confirmation with CaMKIIα inhibitor

Why This Matters

This provides a compelling mechanistic rationale for selecting FO-4-15 in studies investigating mGluR1-activated neuroprotective signaling, which standard antagonists cannot replicate.

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

Aβ, Tau, and Cognitive Rescue in 3×Tg Mice

FO-4-15 improved cognitive impairments in 3×Tg AD mice, with pathological analysis confirming a significant reduction in Aβ accumulation, tau hyper-phosphorylation, and synaptic damage [1]. This triple pathology reduction is a high-bar disease-modifying phenotype that distinguishes FO-4-15 from many preclinical AD candidates which address only a single hallmarks.

Aβ, tau, and cognitive endpoints

Reported

Reported reduction in Aβ, p-Tau, and cognitive improvement in 3×Tg mice

Supports model-response endpoint context for multi-pathology studies

Exact fold-changes not in abstract; data to verify in full publication

Evidence Dimension	In vivo efficacy on AD-like pathology and cognition
Target Compound Data	Significant improvement in cognitive tests and reduction in Aβ, p-Tau, and synaptic impairments
Comparator Or Baseline	Vehicle-treated 3×Tg mice (control group)
Quantified Difference	Statistically significant changes reported; exact fold-changes not in abstract
Conditions	3×Tg mouse model; Y-maze and Morris Water Maze for cognition; histological/biochemical analysis of brain tissue

Why This Matters

Demonstrating efficacy on both amyloid and tau pathology with cognitive benefit provides a strong disease-modification profile, increasing confidence for in vivo studies.

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source

FO-4-15: Best Applications in AD Research

mGluR1 Activation vs. Inhibition in Neuroprotection

FO-4-15 serves as an essential tool compound to study the protective arm of mGluR1 signaling. Pair FO-4-15 with a selective mGluR1 antagonist like JNJ16259685 in parallel experiments. This setup uniquely allows researchers to demonstrate that the activation, not inhibition, of mGluR1/CaMKIIα is responsible for neuroprotective outcomes, distinguishing it from antagonist-based probes [1].

CaMKIIα-Dependent Synaptic Rescue in AD Models

Its proven ability to restore CaMKIIα/Fos signaling in AD mice [1] makes FO-4-15 the compound of choice for investigating synaptic plasticity deficits linked to CaMKIIα dysfunction. Research design should include a CaMKIIα inhibitor control arm to confirm pathway specificity.

Oxidative Stress Protection vs. Antioxidants

Because FO-4-15 was optimized for H₂O₂-protective efficacy while maintaining low toxicity [1], it is a superior starting point for probing receptor-mediated oxidative stress resistance in neuronal models, compared to generic antioxidants like N-acetylcysteine or vitamin E.

Targeting Amyloid, Tau, and Synaptic Pathology

For researchers needing a single molecule to address multiple AD hallmarks in vivo, FO-4-15 provides a unique profile that removes Aβ plaques, reduces hyperphosphorylated tau, and protects synapses, as validated in the 3×Tg mouse model [1].

Application

Selection Property

Validation Focus

mGluR1 pathway activation studies

Activator-specific signaling probe

mGluR1/CaMKIIα signaling endpoints vs. antagonist controls

CaMKIIα synaptic plasticity research

Downstream pathway target engagement

CaMKIIα/Fos restoration endpoint review

Oxidative stress resistance studies

Receptor-mediated protection mechanism

H₂O₂ challenge model neuroprotection assay context

Multi-pathology AD model studies

Pathology model-response spectrum

Aβ, tau, and synaptic endpoint analysis

• [1] Luo ZH, Guo JS, Pang S, et al. Discovery of FO-4-15, a novel 1,2,4-oxadiazole derivative, ameliorates cognitive impairments in 3×Tg mice by activating the mGluR1/CaMKIIα pathway. Acta Pharmacol Sin. 2025;46(1):66-80. doi:10.1038/s41401-024-01362-0 View Source